Cas no 567-81-7 (1,1'-Biphenyl,2,2'-difluoro-3,3',5,5'-tetramethyl-4,4',6,6'-tetranitro-)

• Product name: 1,1'-Biphenyl,2,2'-difluoro-3,3',5,5'-tetramethyl-4,4',6,6'-tetranitro-
• CAS No: 567-81-7
• MF: C₁₆H₁₂F₂N₄O₈
• MW: 426.285290718079
• CID: 380023
• PubChem ID: 292971

1,1'-Biphenyl,2,2'-difluoro-3,3',5,5'-tetramethyl-4,4',6,6'-tetranitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2'-difluoro-3,3',5,5'-tetramethyl-4,4',6,6'-tetranitro-
• 1-fluoro-2-(2-fluoro-3,5-dimethyl-4,6-dinitrophenyl)-4,6-dimethyl-3,5-dinitrobenzene
• 2,2'-Difluor-3,5,3',5'-tetramethyl-4,6,4',6'-tetranitro-biphenyl
• 2,2'-difluoro-3,3',5,5'-tetramethyl-4,4',6,6'-tetranitrobiphenyl
• 2,2'-difluoro-3,5,3',5'-tetramethyl-4,6,4',6'-tetranitro-biphenyl
• AC1L6J5I
• AC1Q4N44
• AG-J-70881
• AR-1D1396
• CTK5A5700
• NSC159246
• DTXSID10303594
• NSC-159246
• 567-81-7

• Inchi： InChI=1S/C16H12F2N4O8/c1-5-11(17)9(15(21(27)28)7(3)13(5)19(23)24)10-12(18)6(2)14(20(25)26)8(4)16(10)22(29)30/h1-4H3
• InChI Key： MYODFJUODZLJDM-UHFFFAOYSA-N
• SMILES： CC1=C(C(=C(C(=C1[N+](=O)[O-])C2=C(C(=C(C(=C2F)C)[N+](=O)[O-])C)[N+](=O)[O-])F)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 426.06236
• Monoisotopic Mass: 426.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183Ų
• XLogP3: 4.5

Experimental Properties

• Density: 1.546
• Boiling Point: 478.5°C at 760 mmHg
• Flash Point: 243.2°C
• Refractive Index: 1.616
• PSA: 172.56
• LogP: 6.59100